![molecular formula C21H25ClN6O B138558 2-Chloro-9-cyclohexyl-N-[4-(4-morpholinyl)phenyl]-9H-purin-6-amine CAS No. 737005-53-7](/img/structure/B138558.png)
2-Chloro-9-cyclohexyl-N-[4-(4-morpholinyl)phenyl]-9H-purin-6-amine
Description
2-Chloro-9-cyclohexyl-N-[4-(4-morpholinyl)phenyl]-9H-purin-6-amine is a chemical compound with the molecular formula C21H25ClN6O. It has an average mass of 412.916 Da and a monoisotopic mass of 412.177826 Da . This compound is not intended for human or veterinary use and is for research use only .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound are determined by its molecular structure. For 2-Chloro-9-cyclohexyl-N-[4-(4-morpholinyl)phenyl]-9H-purin-6-amine, its molecular formula is C21H25ClN6O . It has an average mass of 412.916 Da and a monoisotopic mass of 412.177826 Da .Scientific Research Applications
Pharmaceutical Reference Standards
This compound serves as a high-quality reference standard in pharmaceutical testing . It’s used to ensure the identity, purity, potency, and performance of pharmaceutical products. By providing a benchmark against which other substances are compared, it plays a crucial role in drug development and quality control processes.
Impurity Reference Materials
In the pharmaceutical industry, identifying and quantifying impurities is vital for drug safety. As an impurity reference material, this compound helps in the analytical characterization of potential impurities that may arise during the synthesis of active pharmaceutical ingredients (APIs) .
Chemical Research and Synthesis
As a synthetic chemical with a unique structure, it is used as a reaction component and reagent in chemical research . Its distinct molecular framework makes it a useful scaffold for synthesizing new compounds with potential therapeutic effects.
Development of Kinase Inhibitors
Kinases are enzymes that play a significant role in cell signaling. This compound’s structure is conducive to the development of kinase inhibitors, which are important in the treatment of diseases such as cancer, where abnormal kinase activity is a common feature .
properties
IUPAC Name |
2-chloro-9-cyclohexyl-N-(4-morpholin-4-ylphenyl)purin-6-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25ClN6O/c22-21-25-19(18-20(26-21)28(14-23-18)17-4-2-1-3-5-17)24-15-6-8-16(9-7-15)27-10-12-29-13-11-27/h6-9,14,17H,1-5,10-13H2,(H,24,25,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RRZNYEDYEXGHIS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2C=NC3=C(N=C(N=C32)Cl)NC4=CC=C(C=C4)N5CCOCC5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25ClN6O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80440208 |
Source
|
| Record name | 2-Chloro-9-cyclohexyl-N-[4-(morpholin-4-yl)phenyl]-9H-purin-6-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80440208 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
412.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-9-cyclohexyl-N-[4-(4-morpholinyl)phenyl]-9H-purin-6-amine | |
CAS RN |
737005-53-7 |
Source
|
| Record name | 2-Chloro-9-cyclohexyl-N-[4-(morpholin-4-yl)phenyl]-9H-purin-6-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80440208 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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